1-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-imidazole

• IUPAC Name: 4-[3-(imidazol-1-ylmethyl)azetidin-1-yl]-1-methylpyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C13H15N7/c1-18-12-11(4-17-18)13(16-8-15-12)20-6-10(7-20)5-19-3-2-14-9-19/h2-4,8-10H,5-7H2,1H3
• InChI Key: GYRWPHXXTXJSHN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=NC=N2)N3CC(C3)CN4C=CN=C4
• Molecular Formula: C13H15N7
• Molecular Weight: 269.31 g/mol

Description

This compound is a heterocyclic derivative containing a pyrazolo[3,4-d]pyrimidine linkage. Pyrazolopyrimidine is a fused nitrogen-containing heterocyclic ring system which is considered as a privileged core skeleton in biologically active compounds and is like a bioisostere of natural purine. Several pyrazolopyrimidine derivatives have received great attention due to their biological and pharmacological activities.

Synthesis Analysis

The synthesis of compounds like this has been done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields. The synthesis methods are systematized according to the method to assemble the pyrazolopyrimidine system, and their advantages and drawbacks are considered.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a pyrazolo[3,4-d]pyrimidine core. The InChI code for a similar compound is 1S/C10H14N6/c1-15-9-8(6-14-15)10(13-7-12-9)16-4-2-11-3-5-16/h6-7,11H,2-5H2,1H3.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and involve multiple steps. For example, a [3 + 1 + 1 + 1] cyclization reaction has been used for the synthesis of compounds based on a 5-cyano-1H-pyrazolo[3,4-b]pyridine skeleton.

Future Directions

The future directions for this compound could involve further exploration of its potential as a CDK2 inhibitor. Additionally, new synthetic strategies and approaches could be developed to improve the synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, and its inhibition is an appealing target for cancer treatment that selectively targets tumor cells .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . The inhibition of CDK2 leads to a significant alteration in cell cycle progression . This interaction results in the inhibition of cell growth, particularly in cancer cells .

Biochemical Pathways

The compound’s action primarily affects the cell cycle regulation pathway . By inhibiting CDK2, the compound disrupts the normal progression of the cell cycle, leading to cell cycle arrest . This disruption can lead to apoptosis, or programmed cell death, particularly in cancer cells .

Result of Action

The compound’s action results in significant cytotoxic activities against various cancer cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 range (45–97 nM) and (6–99 nM), respectively, and moderate activity against HepG-2 with IC50 range of (48–90 nM) compared to sorafenib (IC50: 144, 176 and 19 nM, respectively) .